Cas no 1220019-74-8 ([1,3'-bipiperidin]-4-ol dihydrochloride)

• Product Name: [1,3'-bipiperidin]-4-ol dihydrochloride
• CAS No: 1220019-74-8
• MF: C₁₀H₂₂Cl₂N₂O
• MW: 257.200480937958
• CID: 1068887
• PubChem ID: 53407963
• Update Time: 2025-10-21

[1,3'-bipiperidin]-4-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Piperidinyl)-4-piperidinol dihydrochloride
• [1,3'-bipiperidin]-4-ol dihydrochloride
• AKOS015845497
• 1220019-74-8
• 1-piperidin-3-ylpiperidin-4-ol;dihydrochloride
• [1,3'-Bipiperidin]-4-oldihydrochloride
• F2167-3973

• MDL： MFCD13561551
• Inchi： 1S/C10H20N2O.2ClH/c13-10-3-6-12(7-4-10)9-2-1-5-11-8-9;;/h9-11,13H,1-8H2;2*1H
• InChI Key： XQAGIPUQMUSKEZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1CCN(CC1)C1CNCCC1

Computed Properties

• Exact Mass: 256.1109187g/mol
• Monoisotopic Mass: 256.1109187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on [1,3'-bipiperidin]-4-ol dihydrochloride

Comprehensive Overview of [1,3'-bipiperidin]-4-ol dihydrochloride (CAS No. 1220019-74-8): Properties, Applications, and Research Insights

[1,3'-bipiperidin]-4-ol dihydrochloride (CAS No. 1220019-74-8) is a chemically significant compound widely studied in pharmaceutical and biochemical research. This bicyclic piperidine derivative has garnered attention due to its potential applications in drug discovery, particularly in modulating central nervous system (CNS) targets and enzyme inhibition. Its unique structural features, including the bipiperidinyl scaffold and hydroxyl group, make it a versatile intermediate for synthesizing bioactive molecules.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like [1,3'-bipiperidin]-4-ol dihydrochloride. Researchers frequently search for "piperidine derivatives in CNS drug development" or "CAS 1220019-74-8 solubility and stability," reflecting the compound's relevance in optimizing pharmacokinetic properties. Its dihydrochloride salt form enhances water solubility, a critical factor for in vitro assays and preclinical studies.

The compound’s mechanism of action often involves interactions with G-protein-coupled receptors (GPCRs), a hotspot in neuropharmacology. Studies suggest its potential utility in addressing neurodegenerative disorders, a topic trending in 2024 biomedical research. Keywords like "bipiperidinyl analogs for Alzheimer’s" or "1220019-74-8 synthesis protocol" are increasingly common in academic queries, underscoring its interdisciplinary appeal.

From a synthetic chemistry perspective, [1,3'-bipiperidin]-4-ol dihydrochloride serves as a building block for N-heterocyclic compounds. Its chiral center at the 4-position opens avenues for stereoselective synthesis, a growing niche in asymmetric catalysis. Laboratories prioritize "scalable synthesis of bipiperidine derivatives" or "CAS 1220019-74-8 purity analysis" to ensure reproducibility in industrial applications.

Environmental and green chemistry considerations also apply. Researchers explore "biodegradable piperidine-based solvents" or "1220019-74-8 eco-friendly extraction," aligning with global sustainability goals. The compound’s low ecotoxicity profile further supports its use in benign-by-design methodologies.

In summary, [1,3'-bipiperidin]-4-ol dihydrochloride (CAS No. 1220019-74-8) bridges multiple scientific domains, from medicinal chemistry to materials science. Its adaptability to high-throughput screening and compatibility with machine learning-based drug design ensure its continued prominence in cutting-edge research.